Cas no 88502-78-7 (1H-Pyrrole, 1-(2-chlorophenyl)-2-methyl-4-(4-nitrophenyl)-)

• Product Name: 1H-Pyrrole, 1-(2-chlorophenyl)-2-methyl-4-(4-nitrophenyl)-
• CAS No: 88502-78-7
• MF: C₁₇H₁₃ClN₂O₂
• MW: 312.750323057175
• CID: 630311
• PubChem ID: 13149838
• Update Time: 2025-04-19

1H-Pyrrole, 1-(2-chlorophenyl)-2-methyl-4-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-(2-chlorophenyl)-2-methyl-4-(4-nitrophenyl)-
• 1-(2-chlorophenyl)-2-methyl-4-(4-nitrophenyl)pyrrole
• DTXSID30522280
• 1-(2-Chlorophenyl)-2-methyl-4-(4-nitrophenyl)-1H-pyrrole
• 88502-78-7

• Inchi： 1S/C17H13ClN2O2/c1-12-10-14(13-6-8-15(9-7-13)20(21)22)11-19(12)17-5-3-2-4-16(17)18/h2-11H,1H3
• InChI Key： ZNGBMTYOPBQTPG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C=C(C2C=CC(=CC=2)[N+](=O)[O-])C=C1C

Computed Properties

• Exact Mass: 312.0665554g/mol
• Monoisotopic Mass: 312.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 50.8Ų